Cas no 1265235-20-8 (Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• CAS No: 1265235-20-8
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 1038248
• PubChem ID: 70700937
• Update Time: 2025-06-07

Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate
• Ethyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• DA-34636
• 1265235-20-8
• A889415
• ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate;
• DTXSID30743716
• Ethyl1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• MDL： MFCD23135833
• Inchi： 1S/C17H16N2O4S/c1-3-23-17(20)15-11-13-5-4-10-18-16(13)19(15)24(21,22)14-8-6-12(2)7-9-14/h4-11H,3H2,1-2H3
• InChI Key： MUVYZWCQIYKAFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(C(=O)OCC)=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 344.08300
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.64000
• LogP: 3.83920